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Compound of Interest

Compound Name: 9-Nitroanthracene-D9

Cat. No.: B1472660

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
9-Nitroanthracene-D9, a deuterated analog of 9-nitroanthracene. This document is intended
for researchers and professionals in the fields of analytical chemistry, environmental science,
and drug development who utilize isotopically labeled compounds as internal standards for
guantitative analysis. This guide includes a summary of its physical properties, detailed
experimental protocols for the synthesis of its non-deuterated counterpart, and a typical
analytical workflow.

Physical and Chemical Properties

While specific data for the physical appearance of 9-Nitroanthracene-D9 in its solid form is not
readily available, its non-deuterated analog, 9-nitroanthracene, is described as a yellow solid or
bright orange-yellow needles.[1][2] It is anticipated that 9-Nitroanthracene-D9 presents a
similar appearance. The compound is often supplied as a solution, for instance, in toluene.

Key Properties of 9-Nitroanthracene-D9 and 9-
Nitroanthracene
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Property 9-Nitroanthracene-D9 9-Nitroanthracene

CAS Number 220381-38-4 602-60-8

Molecular Formula C14DoNO2 C14HoNO:2

Molecular Weight 232.28 g/mol 223.23 g/mol [3]

Melting Point Not available 141-146 °CJ[2]

Boiling Point Not available 275 °C at 17 mmHg

Water Solubility Not available Insoluble

Appearance Not available (likely a yellow Yellow solid, bright orange-
solid) yellow needles

Experimental Protocols

The following sections detail the synthesis of the non-deuterated 9-nitroanthracene, which
serves as a representative protocol. The synthesis of 9-Nitroanthracene-D9 would necessitate
the use of deuterated anthracene as a starting material. Additionally, a general analytical
workflow for its use as an internal standard is provided.

Synthesis of 9-Nitroanthracene

This procedure outlines the nitration of anthracene to produce 9-nitroanthracene.
Materials:

e Anthracene

e Glacial acetic acid

o Concentrated nitric acid (70%)

e Concentrated hydrochloric acid (37%)

e 10% Sodium hydroxide solution

e 500-mL three-necked round-bottomed flask

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://cameochemicals.noaa.gov/chemical/20749
http://orgsyn.org/demo.aspx?prep=CV4P0711
https://www.benchchem.com/product/b1472660?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1472660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Dropping funnel

Thermometer

Motor-driven stirrer

Sintered-glass funnel

Water bath

Procedure:

Suspend 20 g (0.112 mole) of finely powdered anthracene in 80 mL of glacial acetic acid in
the three-necked flask.

Immerse the flask in a water bath maintained at 20-25 °C.

Slowly add 8 mL (0.126 mole) of concentrated nitric acid from the dropping funnel with
vigorous stirring, ensuring the reaction temperature does not exceed 30 °C. This addition
should take approximately 15-20 minutes.

Continue stirring for about 30 minutes until a clear solution is obtained, and then stir for an
additional 30 minutes.

Filter the solution to remove any unreacted anthracene.

Slowly add a mixture of 50 mL of concentrated hydrochloric acid and 50 mL of glacial acetic
acid to the filtrate with vigorous stirring to precipitate 9-nitro-10-chloro-9,10-
dihydroanthracene as a pale-yellow solid.

Separate the precipitate by suction filtration and wash it with two 25-mL portions of glacial
acetic acid, followed by water until the washings are neutral.

Triturate the product with 60 mL of warm (60—-70 °C) 10% sodium hydroxide solution.

Separate the resulting crude orange nitroanthracene by suction filtration and wash it with
four 40-mL portions of 10% sodium hydroxide solution.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1472660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Wash the product with warm water until the washings are neutral.

» Air-dry the crude 9-nitroanthracene and recrystallize it from glacial acetic acid to yield bright
orange-yellow needles.

Analytical Workflow for Quantification using 9-
Nitroanthracene-D9

9-Nitroanthracene-D9 is commonly used as an internal standard in the analysis of
environmental samples for the presence of nitro-polycyclic aromatic hydrocarbons (nitro-PAHS).
A typical workflow involves gas chromatography-mass spectrometry (GC-MS).

Materials and Equipment:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Appropriate GC column (e.g., a non-polar or semi-polar capillary column)

Sample extracts (e.g., from diesel exhaust particulate or air quality filters)

9-Nitroanthracene-D9 internal standard solution of known concentration

Calibration standards of the target nitro-PAHs

Solvents for dilution (e.g., toluene, hexane)
Procedure:

o Sample Preparation: Spike a known volume of the sample extract with a precise amount of
the 9-Nitroanthracene-D9 internal standard solution.

o Calibration: Prepare a series of calibration standards containing known concentrations of the
target nitro-PAHSs, each spiked with the same concentration of 9-Nitroanthracene-D9.

e GC-MS Analysis: Inject the spiked samples and calibration standards into the GC-MS
system. The gas chromatograph separates the different compounds in the mixture, and the
mass spectrometer detects and quantifies them.
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o Data Analysis:

o Identify the chromatographic peaks corresponding to the target analytes and 9-
Nitroanthracene-D9 based on their retention times and mass spectra.

o Calculate the response factor for each analyte relative to the internal standard using the
calibration standards.

o Quantify the amount of each target analyte in the samples by comparing the ratio of its
peak area to that of the 9-Nitroanthracene-D9 internal standard against the calibration

curve.

Visualizations

The following diagrams illustrate the synthesis workflow for 9-nitroanthracene and a typical

analytical workflow using its deuterated analog.
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Caption: Workflow for the synthesis of 9-nitroanthracene.
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Quantitative Analysis using 9-Nitroanthracene-D9
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Caption: Analytical workflow for quantification using 9-Nitroanthracene-D?9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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